Cas no 1115030-43-7 (B-(5-cyano-6-ethoxy-3-pyridinyl)-Boronic acid)

• Product Name: B-(5-cyano-6-ethoxy-3-pyridinyl)-Boronic acid
• CAS No: 1115030-43-7
• MF: C₈H₉BN₂O₃
• MW: 191.97966170311
• CID: 1099070
• PubChem ID: 66674728
• Update Time: 2025-04-20

B-(5-cyano-6-ethoxy-3-pyridinyl)-Boronic acid Chemical and Physical Properties

Names and Identifiers

• B-(5-cyano-6-ethoxy-3-pyridinyl)-Boronic acid
• DB-384554
• B-(5-Cyano-6-ethoxy-3-pyridinyl)boronic acid
• 1115030-43-7
• SCHEMBL393863

• Inchi： 1S/C8H9BN2O3/c1-2-14-8-6(4-10)3-7(5-11-8)9(12)13/h3,5,12-13H,2H2,1H3
• InChI Key： NCFULZOSEVYLBI-UHFFFAOYSA-N
• SMILES： O(CC)C1C(C#N)=CC(B(O)O)=CN=1

Computed Properties

• Exact Mass: 192.0706223g/mol
• Monoisotopic Mass: 192.0706223g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 86.4Ų